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Theoretical Reactivity Comparison

Feature 1-Azido-2-bromoethane 1-Azido-2-chloroethane

Leaving Group (X) Bromide (Br⁻) Chloride (Cl⁻)

C-X Bond Strength Weaker [1] Stronger [1]

Expected SN2 Rate Faster Slower

Theoretical Reactivity Higher Lower

Reaction Mechanisms and Pathways

The reactivity of both compounds is primarily governed by nucleophilic substitution (SN2) at the

halogenated carbon. The azido group (-N₃) can also participate in cycloaddition reactions [2].

The diagram below illustrates the key reaction pathway for these compounds, where the bromide or chloride

acts as a leaving group.
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For 1-Azido-2-bromoethane, the weaker carbon-bromine bond results in a lower activation energy for this

transition state compared to the chlorine analogue, making the reaction proceed faster [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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